Cas no 2320825-39-4 (1-3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl-2-(thiophen-3-yl)ethan-1-one)

• Product Name: 1-3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl-2-(thiophen-3-yl)ethan-1-one
• CAS No: 2320825-39-4
• MF: C₁₅H₁₉N₃OS
• MW: 289.39586186409
• CID: 5339663
• Update Time: 2025-10-29

1-3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl-2-(thiophen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one
• 1-[3-(1-methylpyrazol-4-yl)piperidin-1-yl]-2-thiophen-3-ylethanone
• 1-3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl-2-(thiophen-3-yl)ethan-1-one

• Inchi： 1S/C15H19N3OS/c1-17-9-14(8-16-17)13-3-2-5-18(10-13)15(19)7-12-4-6-20-11-12/h4,6,8-9,11,13H,2-3,5,7,10H2,1H3
• InChI Key： BHTXQPDWECJNNP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(N1CCCC(C2C=NN(C)C=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4

Additional information on 1-3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl-2-(thiophen-3-yl)ethan-1-one

Introduction to 1-3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl-2-(thiophen-3-yl)ethan-1-one (CAS No. 2320825-39-4)

1-3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl-2-(thiophen-3-yl)ethan-1-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 2320825-39-4, belongs to a class of molecules that exhibit potential therapeutic benefits, particularly in the area of neurological disorders and inflammatory diseases. The presence of both pyrazole and thiophene moieties in its structure contributes to its complex biological activity, making it a subject of extensive study in medicinal chemistry.

The pyrazole ring is known for its versatility in drug design, often serving as a scaffold for compounds with anti-inflammatory, antimicrobial, and antiviral properties. In contrast, the thiophene moiety is recognized for its role in enhancing the bioavailability and metabolic stability of pharmaceuticals. The combination of these two heterocyclic systems in 1-3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl-2-(thiophen-3-yl)ethan-1-one suggests a multifaceted pharmacological profile that warrants further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with greater precision. Studies have indicated that the piperidine moiety in the molecule may play a crucial role in modulating enzyme activity, particularly in kinases and phosphodiesterases, which are key targets in the treatment of various diseases. The methyl group attached to the pyrazole ring further influences the electronic properties of the molecule, potentially enhancing its binding interactions with biological receptors.

In vitro studies have demonstrated promising results regarding the anti-inflammatory properties of 1-3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl-2-(thiophen-3-y)ethanone. Specifically, research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta by modulating signaling pathways involving NF-kB. These findings are particularly relevant given the increasing understanding of the role of inflammation in various chronic diseases, including cardiovascular disorders and neurodegenerative conditions.

The structural features of this compound also make it an attractive candidate for further development as an antidepressant or antipsychotic agent. The interaction between the pyrazole, thiophene, and piperidine rings may facilitate binding to serotonin and dopamine receptors, which are implicated in mood regulation and cognitive function. Preliminary data suggest that derivatives of this compound could exhibit enhanced efficacy with reduced side effects compared to existing treatments.

Another area of interest is the potential application of 1-3-(1-methyl-H-pyrazol4 -yl)piperidin - 11 - yl - 2 - (thiophen - 3 - yl)ethan - 11 - one in cancer therapy. The ability of this molecule to interact with multiple biological targets has led researchers to explore its potential as a multi-target directed drug (MTDD). Such compounds are designed to simultaneously modulate several pathways involved in cancer progression, thereby increasing their therapeutic index.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. The unique combination of heterocyclic rings in 1_3 _(11 _methyl_H_pyr azol_4 _y l)_ piperidin _11 _ yl _ 2 _ (thiophen _3 _ yl) ethan _11 _ one makes it a valuable scaffold for generating novel analogs with improved pharmacological profiles. High-throughput screening (HTS) techniques combined with structure-based drug design have been employed to identify derivatives with enhanced potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been utilized to construct the complex framework efficiently. The use of chiral auxiliaries or catalysts has also been explored to achieve enantiomerically pure forms, which are crucial for pharmaceutical applications where stereochemistry significantly influences biological activity.

In conclusion, 1_3 _(11_methyl_H_pyr azol_4 _y l)_ piperidin _11 _ yl _ 2 _(thiophen_3_y l)ethan_11_one represents a promising lead compound with diverse therapeutic applications. Its unique structural features and demonstrated biological activity make it an attractive candidate for further preclinical and clinical development. As research continues to uncover new insights into its pharmacological mechanisms, this compound holds significant potential for addressing unmet medical needs in various disease areas.